Cas no 2034276-20-3 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2034276-20-3
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5332586
• Update Time: 2025-10-30

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C19H21N3O3S/c23-26(24,17-9-8-15-5-1-2-6-16(15)13-17)21-14-18(19-7-3-12-25-19)22-11-4-10-20-22/h3-4,7-13,18,21H,1-2,5-6,14H2
• InChI Key： UEXDQQILPMDSIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• XLogP3: 3
• Topological Polar Surface Area: 85.5

Additional information on N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Professional Introduction to N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 2034276-20-3)

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, identified by its CAS number 2034276-20-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is characterized by the presence of two heterocyclic moieties: a furan ring and a pyrazole ring, both of which are connected to an ethyl chain that terminates with a sulfonamide group attached to a tetrahydronaphthalene scaffold. This intricate arrangement of functional groups suggests a high degree of molecular complexity, which may contribute to diverse pharmacological interactions.

In recent years, there has been growing interest in the development of molecules that incorporate both furan and pyrazole moieties due to their well-documented biological activities. The furan ring is known for its role in various natural products and pharmaceuticals, often contributing to properties such as anti-inflammatory and antimicrobial effects. Similarly, the pyrazole ring is a privileged scaffold in drug design, frequently associated with activities ranging from anticonvulsant to anticancer properties.

The sulfonamide group in N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide further enhances its potential as a pharmacophore. Sulfonamides are widely recognized for their versatility in medicinal chemistry, often serving as key components in drugs with diverse therapeutic applications. Their ability to act as hydrogen bond donors or acceptors makes them particularly valuable in designing molecules with enhanced binding affinity and selectivity.

The tetrahydronaphthalene scaffold provides additional structural rigidity and spatial orientation to the molecule. This core structure has been explored in various drug candidates due to its ability to mimic more complex aromatic systems while maintaining favorable pharmacokinetic properties. The combination of these structural elements suggests that N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl strong>)ethyl]-5,6,7,8-tetrahydronaphthalene - 2 - sulfonamide may exhibit multiple modes of action.

furan - 2 - yl )- 2 - (1H - pyrazol - 1 - yl )ethyl]-5 ,6 ,7 ,8 - tetrahydronaphthalene - 2 - sulfonamide and various biological targets. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways.

In addition to its potential therapeutic applications, N-[2-(furan - 2 - yl )- 2 - (1H - pyrazol - 1 - yl )ethyl]-5 ,6 ,7 ,8 - tetrahydronaphthalene - 2 - sulfonamide has been investigated for its role in modulating cellular processes. Preliminary research indicates that it may influence signaling pathways associated with cell growth and differentiation. These findings are particularly intriguing given the increasing interest in targeting these pathways for the treatment of chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of N-[2-(furan - 2 - yl )- 2 - (1H - pyrazol - 1 - yl )ethyl]-5 ,6 ,7 ,8 - tetrahydronaphthalene - 2 - sulfonamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the heterocyclic moieties.

Ongoing research aims to optimize the synthesis of N-[2-(furan - 2 - yl )- 2 - (1H - pyrazol - 1 - yl strong>)ethyl]-< strong >5 ,6 ,7 ,8-tetrahydronaphthalene . The ultimate goal is to develop scalable production methods that will facilitate further exploration of its biological potential. Furthermore, researchers are exploring derivatives modifications that could enhance potency selectivity or other desirable pharmacological properties. The development of novel therapeutic agents relies heavily upon interdisciplinary collaboration between synthetic chemists biologists pharmacologists. Such collaborations enable researchers to translate promising chemical entities into effective treatments. N-[( furan ) ) ( pyrazole ) )ethyl] ( tetrahydronaphthalene ) sulfonamide) exemplifies this synergy, combining structural complexity with potential biological relevance. As our understanding capabilities advance, it is likely that more compounds like this will emerge, offering new hope for addressing some most pressing health challenges.